Cas no 863020-54-6 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide
• CAS No: 863020-54-6
• Molecular Formula: C₁₅H₁₉NO₃S
• Molecular Weight: 293.381263017654
• CID: 6616272
• PubChem ID: 18554231

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide Properties

Names and Identifiers

• SR-01000008428-1
• F0678-0376
• N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide
• AKOS016274170
• AKOS003159939
• SR-01000008428
• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide
• 863020-54-6
• N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(p-tolyl)isobutyramide

• InChIKey： HFZVSKCPQFTYKO-UHFFFAOYSA-N
• Inchi： 1S/C15H19NO3S/c1-11(2)15(17)16(13-6-4-12(3)5-7-13)14-8-9-20(18,19)10-14/h4-9,11,14H,10H2,1-3H3
• SMILES： S1(C=CC(C1)N(C1C=CC(C)=CC=1)C(C(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 293.10856464g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 293.10856464g/mol
• Heavy Atom Count: 20
• Complexity: 482
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides